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Compound of Interest

Compound Name: N-Boc-3-aminophenylacetic Acid

Cat. No.: B053512

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like N-Boc-3-aminophenylacetic acid are paramount for
ensuring laboratory safety and environmental protection. This guide provides a step-by-step
procedure for the safe disposal of N-Boc-3-aminophenylacetic acid, aligning with standard
laboratory safety protocols and regulatory considerations.

Chemical Safety and Handling Overview

N-Boc-3-aminophenylacetic acid is an organic compound that requires careful handling.
Based on available safety data, it can cause skin, eye, and respiratory irritation.[1] Always
consult the Safety Data Sheet (SDS) for the most detailed and up-to-date safety information
before handling this chemical.[1] Standard personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn at all times.

Key Chemical Properties:
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Property Value Reference
CAS Number 123036-51-1 [1][21[3]
Molecular Formula C13H17NO4 [1][3]
Molecular Weight 251.28 g/mol [11[3]
Hazard Statements H315, H319, H335 [1]

P261, P264, P271, P280,

P302+P352, P304+P340,

_ P305+P351+P338, P312,
Precautionary Statements [1]

P332+P313, P337+P313,

P362+P364, P403+P233,

P405, P501

Step-by-Step Disposal Protocol

The appropriate disposal method for N-Boc-3-aminophenylacetic acid depends on whether it
Is in its pure form or mixed with other substances.

Step 1: Waste Identification and Segregation

First, determine if the N-Boc-3-aminophenylacetic acid waste is contaminated with any other
hazardous materials.

o Uncontaminated Waste: If the compound is in its pure, unused form or only mixed with non-
hazardous materials, it can be prepared for disposal according to institutional guidelines.

o Contaminated Waste: If the compound is mixed with hazardous substances (e.g., flammable
solvents, corrosive acids, or toxic reagents), the entire mixture must be treated as hazardous
waste. The disposal procedure will be dictated by the most hazardous component of the
mixture.[4]

Step 2: Non-Hazardous Waste Disposal

For pure or uncontaminated N-Boc-3-aminophenylacetic acid:
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» Consult Institutional Guidelines: Always adhere to your organization's specific protocols for
chemical waste disposal. Your institution's Environmental Health and Safety (EHS)
department is the primary resource for these procedures.[4]

« Incineration: A common and recommended disposal method is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[4] This should only be performed by a licensed disposal company.

Step 3: Hazardous Waste Disposal
If the N-Boc-3-aminophenylacetic acid waste is contaminated with hazardous substances:

« |dentify All Contaminants: List all substances that have been mixed with the N-Boc-3-
aminophenylacetic acid.

e Segregate Waste: Do not mix incompatible waste streams. Hazardous waste must be
segregated based on its chemical properties (e.g., flammable, corrosive, reactive).[4][5]

» Labeling and Storage: The waste container must be clearly labeled with the words
"Hazardous Waste" and a complete list of its contents. Store the container in a designated
satellite accumulation area until it is collected by your institution's EHS department or a
licensed hazardous waste contractor.[4][5]

o Regulatory Compliance: Ensure that all federal, state, and local regulations for hazardous
waste disposal are strictly followed.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Boc-
3-aminophenylacetic acid.
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Caption: Disposal decision workflow for N-Boc-3-aminophenylacetic acid.
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Empty Container Disposal

Properly rinsed and air-dried chemical containers that held N-Boc-3-aminophenylacetic acid
can often be disposed of as regular trash. However, the first rinse must be collected and
disposed of as hazardous waste.[5] For containers of highly toxic chemicals, the first three
rinses must be collected as hazardous waste.[5] Always confirm your institution's specific
procedures for empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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